ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: ethyl 2-amino-1-(2-ethylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C21H20N4O2/c1-3-13-9-5-8-12-16(13)25-19(22)17(21(26)27-4-2)18-20(25)24-15-11-7-6-10-14(15)23-18/h5-12H,3-4,22H2,1-2H3
• InChI Key: MZXZFEKXVLHCCJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)OCC)N
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

Ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a synthetic compound that has been found to have potential applications in scientific research. It is a heterocyclic organic compound that has a pyrroloquinoxaline backbone, which is a unique structural feature that makes it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves the inhibition of specific enzymes through the binding of the compound to their active sites. This binding prevents the enzymes from functioning properly, which can lead to a disruption of normal cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate are dependent on the specific enzymes that are inhibited by the compound. Inhibition of kinases can lead to a reduction in cellular growth and proliferation, while inhibition of other enzymes can lead to changes in cellular metabolism and signaling.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in lab experiments is its potency as an enzyme inhibitor. This allows for the investigation of specific biological pathways and processes that are regulated by the targeted enzymes. However, a limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. One area of interest is the development of more specific inhibitors that target individual kinases or other enzymes. Additionally, the compound's potential for use in cancer therapy warrants further investigation, particularly in combination with other chemotherapeutic agents. Finally, the structural features of ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate make it a promising candidate for the development of new drugs with unique biological activities.

Synthesis Methods

The synthesis of ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves a multistep reaction sequence that starts with the condensation of 2-ethylphenylhydrazine with ethyl 2-bromoacetate. The resulting intermediate is then subjected to a series of cyclization reactions to yield the final product.

Scientific Research Applications

Ethyl 2-amino-1-(2-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to be a potent inhibitor of certain enzymes that are involved in various biological processes. It has been shown to have activity against kinases, which are important signaling molecules that regulate cellular growth and differentiation. Additionally, it has been found to have antitumor activity in certain cancer cell lines.